N-Acetyl-N'-(6-methyl-3-pyridazinyl)ethylenediamine

• Molecular Formula: C9H14N4O
• Molecular Weight: 194.23 g/mol
• IUPAC Name: N-[2-[(6-methylpyridazin-3-yl)amino]ethyl]acetamide
• InChI: InChI=1S/C9H14N4O/c1-7-3-4-9(13-12-7)11-6-5-10-8(2)14/h3-4H,5-6H2,1-2H3,(H,10,14)(H,11,13)
• InChI Key: CHKVUYKJJDPUGH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)NCCNC(=O)C

Description

N-Acetyl-N'-(6-methyl-3-pyridazinyl)ethylenediamine is a useful research compound. Its molecular formula is C9H14N4O and its molecular weight is 194.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3-chloro-6-methylpyridazine (1.29 g, 10 mmol), N-(acetyl)ethylenediamine (638 mg, 6.25 mmol) and NaHCO3 (1.6 g) in dry DMF (10 mL) was heated at reflux under argon for 20 h. The mixture was filtered, the filtrate concentrated, and the residue was dissolved in CH2Cl2 and purified by flash chromatography (silica gel, step gradient, 0-8% CH3OH/CH2Cl2) to yield the title compound as a yellow solid (700 mg, 44%): MS (ES) m/e 195.0 [M+H]+.